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Compound of Interest

Compound Name: 4H-chromene-3-carbaldehyde
CAS No.: 120450-87-5
Cat. No.: B040168
Get Quote
. J

CAS: 6864-42-2 | Formula: C10HsO:2 | Physical State: Solid (Powder)

Executive Safety Summary

For Immediate Implementation: 4H-chromene-3-carbaldehyde (3-formyl-4H-chromene)
presents primarily as a respiratory and mucosal irritant with potential sensitizing properties
inherent to reactive aldehyde pharmacophores. While classified as an Irritant (H315, H319,
H335), its structural similarity to bioactive coumarins warrants handling it as a potential
sensitizer.

Core Safety Directive:

e Engineering Control: All open handling (weighing, transfer) must occur inside a certified
chemical fume hood.

» Skin Protection: Double-gloving (Nitrile) is mandatory to prevent micro-exposure and
potential haptenization (immune sensitization).
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o Eye Protection: Chemical splash goggles are required; safety glasses are insufficient due to
the fine particulate nature of the solid.

Hazard Mechanism & Risk Assessment

Why specific PPE is chosen based on chemical structure.

The Aldehyde Reactivity Factor

As a Senior Application Scientist, it is critical to understand that the aldehyde moiety (-CHO) at
the C3 position is an electrophile. It can react with nucleophilic residues (lysine, cysteine) on
biological proteins to form Schiff bases.

o Consequence: This protein modification is the mechanism behind chemical sensitization
(allergic contact dermatitis).

o Operational Implication: PPE must prevent all skin contact.[1] A single exposure may not
cause a reaction, but repeated micro-exposures can lead to permanent sensitization.

The Chromene Scaffold

The 4H-chromene core is a privileged scaffold in medicinal chemistry, often designed to
interact with biological targets.

o Consequence: Treat this compound as pharmacologically active until proven otherwise.

e Operational Implication: Inhalation of dust allows direct entry into the bloodstream via
alveolar absorption. Zero-inhalation protocols are required.

PPE Selection Matrix
Hand Protection: The "Solvent-Carrier" Rule

The solid compound is well-rejected by nitrile. However, once dissolved, the carrier solvent
dictates glove selection.
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] Recommended ) ] Breakthrough
Handling State Material Thickness .
Glove System Logic

Excellent resistance to
dry organic solids.

Dry Solid Nitrile (Double) 5 mil (min) Outer glove protects
inner glove from dust

contamination.

Standard nitrile offers

good resistance to

Solution o ) )
Nitrile (High Grade) 8 mil alcohols/ethers;
(Alcohol/Ether)
change every 30
mins.
CRITICAL:
Chlorinated solvents
Solution ) ) permeate nitrile in
Laminate / PVA Multi-layer )
(DCM/Chloroform) seconds, carrying the
aldehyde through to
the skin.
Aprotic polar solvents
) ) permeate nitrile; Butyl
Solution (DMF/DMSO)  Butyl Rubber 15 mil

is required for

extended handling.

Eye & Body Protection[1][2][3][4][5]

o Eyes:Chemical Splash Goggles (Indirect Vent).

o Reasoning: 4H-chromene-3-carbaldehyde is a fine powder. Air currents in fume hoods
can aerosolize particles that bypass standard safety glasses.

o Body:Flame-Resistant Lab Coat (Nomex or treated Cotton).
o Reasoning: Synthetic fibers (polyester) can melt into the skin if a solvent fire occurs.

¢ Respiratory:Fume Hood (Primary).
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o Contingency: If hood work is impossible (e.g., equipment maintenance), use a P100
Particulate Respirator (Full Face preferred to protect eyes).

Operational Workflow: Safe Handling Protocol

This workflow integrates the PPE requirements into the experimental lifecycle.[2]

Click to download full resolution via product page

Figure 1: Operational workflow ensuring containment from weighing through disposal.

Key Procedural Steps

» Static Control: As a dry organic powder, this compound can be statically charged. Use an
anti-static gun or polonium strip during weighing to prevent "flying powder" which
contaminates the user.

e Double Gloving Technique:
o Don inner pair (taped to lab coat sleeve).
o Don outer pair (colored differently if possible to spot tears).

o Discard outer gloves immediately inside the hood waste bin after weighing is complete.
This prevents tracking powder onto door handles or keyboards.

e Solvent Caution: If dissolving in DCM (Dichloromethane), immediately switch to Silver
Shield/Laminate gloves. Nitrile provides zero protection against DCM-dissolved aldehydes.

Emergency & Disposal Protocols
Spill Response (Solid)
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Evacuate immediate area of unnecessary personnel.

Don PPE: Goggles, N95/P100 respirator, double nitrile gloves.

Contain: Do not dry sweep (creates dust). Cover with a wet paper towel (dampened with
ethanol or water) to suppress dust.

Clean: Scoop up damp material. Wipe area with soap and water, then ethanol.

First Aid

o Eye Contact: Flush immediately for 15 minutes.[1][3][4] The aldehyde can cross-link corneal
proteins; speed is vital to prevent opacity.

o Skin Contact: Wash with soap and water.[1][4][5] Do not use alcohol to wash skin; alcohols
can increase skin permeability, driving the chemical deeper.

Waste Disposal[6][7][9][10][11][12]

o Classification: Hazardous Organic Waste.

e Segregation:Do not mix with strong oxidizers (e.g., Nitric acid, Peroxides). Aldehydes can
oxidize exothermically to carboxylic acids.

o Labeling: Clearly label as "Aldehyde - Irritant/Potential Sensitizer."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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